Cas no 6611-00-3 (N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide)
6611-00-3 structure
Product Name:N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide
CAS No:6611-00-3
MF:C14H26N4O2
MW:282.381843090057
CID:963300
PubChem ID:97285
Update Time:2025-04-19
N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide
- AC1L3Y73
- AC1Q5PBL
- AR-1K2753
- ENT 50839
- N,N'-Bis-(aziridin-1-carbonyl)-octandiyldiamin
- N,N'-bis-(aziridine-1-carbonyl)-octanediyldiamine
- N,N'-Octamethylenebis(1-aziridineacetamide)
- N,N'-Octamethylenebis(1-aziridinecarboxamide)
- n,n'-octane-1,8-diyldiaziridine-1-carboxamide
- NSC111713
- UNII-Q5D7G2VD27
- SCHEMBL224360
- 6611-00-3
- NSC-111713
- NSC 111713
- DTXSID90216310
- 1-Aziridinecarboxamide, N,N'-octamethylenebis-
- 1-Aziridinecarboxamide, N,N'-octamethylenebis- (8CI)
- AI3-50839
- 1-Aziridinecarboxamide, N,N'-1,8-octanediylbis-
- 1-Aziridinecarboxamide,N'-1,8-octanediylbis-
- ENT-50839
- Q5D7G2VD27
- N,N'-1,8-OCTANEDIYLBIS(1-AZIRIDINECARBOXAMIDE)
- 1-Aziridinecarboxamide,N'-octamethylenebis-
-
- Inchi: 1S/C14H26N4O2/c19-13(17-9-10-17)15-7-5-3-1-2-4-6-8-16-14(20)18-11-12-18/h1-12H2,(H,15,19)(H,16,20)
- InChI Key: GVBWFCRSNJCPMM-UHFFFAOYSA-N
- SMILES: O=C(NCCCCCCCCNC(N1CC1)=O)N1CC1
Computed Properties
- Exact Mass: 282.20578
- Monoisotopic Mass: 282.205576
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
- XLogP3: 0.9
Experimental Properties
- Density: 1.18
- Boiling Point: 583.9°C at 760 mmHg
- Flash Point: 306.9°C
- Refractive Index: 1.556
- PSA: 64.22
- LogP: 2.03500
N-[8-(aziridine-1-carbonylamino)octyl]aziridine-1-carboxamide Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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